Cas no 134047-42-0 (Bicyclo[3.2.1]octane-2-carbonitrile, 2-amino-, exo- (9CI))

• Product Name: Bicyclo[3.2.1]octane-2-carbonitrile, 2-amino-, exo- (9CI)
• CAS No: 134047-42-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 899943
• Update Time: 2023-04-03

Bicyclo[3.2.1]octane-2-carbonitrile, 2-amino-, exo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octane-2-carbonitrile, 2-amino-, exo- (9CI)
• Bicyclo[3.2.1]octane-2-carbonitrile, 2-amino-, (1R,2R,5R)-rel-

• Inchi： 1S/C9H14N2/c10-6-9(11)4-3-7-1-2-8(9)5-7/h7-8H,1-5,11H2/t7-,8-,9+/m1/s1
• InChI Key： DGCSVKKTEPRZNX-HLTSFMKQSA-N
• SMILES： [C@]12([H])C[C@]([H])(CC1)CC[C@]2(N)C#N

Computed Properties

• Exact Mass: 150.116
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2